Cas no 2034311-67-4 (2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone)

• Product Name: 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
• CAS No: 2034311-67-4
• MF: C₁₉H₁₇N₇O
• MW: 359.384582281113
• CID: 5377205
• Update Time: 2025-06-09

2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C19H17N7O/c27-19(13-26-18-9-5-4-8-16(18)20-23-26)24-10-15(11-24)25-12-17(21-22-25)14-6-2-1-3-7-14/h1-9,12,15H,10-11,13H2
• InChI Key： BUXIZJXDBAJTQH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)CN1C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

Introduction to 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone and Its Significance in Modern Chemical Research

The compound with the CAS number 2034311-67-4, identified as 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring multiple nitrogen-containing rings, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of benzotriazole and phenyltriazole moieties within its framework suggests a rich chemical reactivity that could be leveraged for developing novel therapeutic agents.

In recent years, the field of medicinal chemistry has seen a surge in interest towards molecules with complex heterocyclic cores, as they often exhibit enhanced binding affinity and selectivity towards biological targets. The 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone structure exemplifies this trend, combining the versatility of azetidine rings with the stability provided by triazole units. Such combinations have been explored in the design of kinase inhibitors, antiviral agents, and other pharmacologically relevant compounds.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The benzotriazole moiety, known for its ability to interact with metal ions and enzymes, can be modified to enhance solubility or metabolic stability. Similarly, the phenyltriazole ring offers opportunities for tuning electronic properties and improving binding interactions. These features make the compound a valuable candidate for high-throughput screening campaigns aimed at identifying new lead compounds.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. By leveraging molecular docking simulations, scientists can gain insights into how 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone might interact with target proteins. These studies have revealed that the compound exhibits promising affinities for enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic diseases such as arthritis and autoimmune disorders.

The synthesis of this compound also highlights the growing importance of multi-step organic reactions in pharmaceutical research. The introduction of both benzotriazole and phenyltriazole functionalities requires careful optimization to ensure high yields and purity. Researchers have employed various coupling strategies, including transition-metal-catalyzed reactions, to construct the desired framework efficiently. These synthetic methodologies not only contribute to the availability of the compound but also advance the broader field of organic synthesis.

Beyond its pharmaceutical applications, 2-(benzotriazol-1-yl)-1-[3-(4-phenyltriazol-1-y l)azetidin-1-y l]ethanone has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing luminescent materials or catalysts. Additionally, the presence of multiple nitrogen atoms enhances its coordination capabilities, which could be exploited in designing supramolecular assemblies or smart materials.

The integration of machine learning techniques into drug discovery has further accelerated the exploration of this compound's potential. By analyzing large datasets containing biological activity profiles, researchers can identify patterns that suggest therapeutic efficacy. These computational approaches have been particularly effective in predicting how modifications to the benzotriazole or phenyltriazole moieties might influence biological outcomes. Such insights are crucial for guiding experimental efforts and optimizing lead compounds.

In conclusion, 2-(benzotriazol - 1 - yl) - 1 - [3 - (4 - phenyltriazol - 1 - yl) azetidin - 1 - yl] ethanone (CAS no 2034311 - 67 - 4) stands as a testament to the innovative spirit of modern chemical research. Its complex structure and versatile functionalities make it a valuable tool for developing new drugs and materials. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.